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This document provides detailed application notes and protocols for the use of cyromazine in

greenhouse research trials. The information is intended for researchers, scientists, and

professionals in drug development engaged in the evaluation of insecticides for the control of

common greenhouse pests.

Introduction
Cyromazine is a triazine insect growth regulator that interferes with the molting and pupation

of insect larvae, particularly Dipteran species.[1] It is effective against several key greenhouse

pests, including leafminers (Liriomyza spp.) and fungus gnats (Bradysia spp.).[1][2][3][4][5][6]

This document outlines the primary methods of cyromazine application in a greenhouse

setting: foliar spray and soil drench. It also provides detailed experimental protocols for efficacy

and phytotoxicity trials.

Application Methods and Efficacy
The choice of application method for cyromazine largely depends on the target pest's life cycle

and feeding habits.

Foliar Spray Application
Foliar sprays are primarily used to control leaf-mining insects whose larvae feed within the

plant's leaves.
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Target Pests: Leafminers (Liriomyza spp.)[5][7]

Table 1: Quantitative Data for Foliar Spray Application of Cyromazine against Leafminers
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Host Plant Target Pest
Cyromazine
Formulation

Application
Rate

Efficacy Source

Celery
Liriomyza

huidobrensis

75%

Wettable

Powder

12.5 g

formulation /

500 m²

Significantly

reduced

larval

leafminers.

[8]

Chinese

Celery
Leafminers Not Specified

Three

concentration

s tested

Gradual

impact,

significantly

disrupting

larval to

pupal

transition,

with the

highest dose

achieving a

17.9%

reduction in

pupal

emergence.

[9]

Cucumber
Liriomyza

sativae
Not Specified 260 ppm

Resulted in

~95% larval

mortality in a

lab-based

leaf dip

bioassay.

[10]

Chrysanthem

um

Leafminers Not specified Not specified Growers

have relied

heavily on

cyromazine

(Citation) for

leafminer

control,

though

resistance is

[5]
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a growing

concern.

Soil Drench Application
Soil drenches are effective for controlling insects that have larval stages in the growing

medium.

Target Pests: Fungus Gnats (Bradysia spp.) and Shore Flies (Scatella spp.)[2][3][4]

Table 2: Quantitative Data for Soil Drench Application of Cyromazine against Fungus Gnats

Host Plant Target Pest
Cyromazine
Formulation

Application
Rate

Efficacy Source

Greenhouse

Ornamentals

Fungus

Gnats

Citation®

75WP

2.66 oz in

100 gallons

of water

Effective

against

fungus gnat

larvae.

[3]

Greenhouse

Ornamentals

Fungus

Gnats
Citation

2 oz ai/100

gal

Effective

against the

larval stage.

[4]

Experimental Protocols
The following protocols are designed to guide researchers in conducting efficacy and

phytotoxicity trials with cyromazine in a greenhouse environment.

Protocol for a Comparative Efficacy Trial: Foliar Spray
vs. Soil Drench for Fungus Gnat Control
This protocol outlines a method to directly compare the efficacy of foliar spray and soil drench

applications of cyromazine for the control of fungus gnat larvae.

Objective: To determine the most effective application method of cyromazine for controlling

fungus gnat larvae in a greenhouse setting.
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Materials:

Cyromazine 75WP formulation (e.g., Citation® 75WP)

Potted ornamental plants susceptible to fungus gnats (e.g., Gerbera, Poinsettia)

Fungus gnat culture or source of infestation

Greenhouse space with controlled environment

Handheld sprayer for foliar application

Graduated cylinders for drench application

Yellow sticky traps for monitoring adult populations

Potato slices for monitoring larval populations

Microscope for larval counts

Procedure:

Plant Preparation: Acclimate potted plants to the greenhouse environment for one week prior

to the experiment. Ensure plants are healthy and of uniform size.

Infestation: Introduce a known number of adult fungus gnats into the experimental area to

ensure a uniform infestation of the potted plants.

Treatment Groups: Establish the following treatment groups, with a minimum of 10 replicate

pots per group:

Control: Untreated plants.

Foliar Spray: Apply cyromazine as a foliar spray to the potting media surface.

Soil Drench: Apply cyromazine as a soil drench to the potting media.

Application:
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Foliar Spray: Prepare the cyromazine solution according to the manufacturer's

recommendations (e.g., 75 grams per 570 L of water).[2] Apply as a spray to all surfaces

where fungus gnats may breed, including the potting media surface, bench tops, and

under benches.[2]

Soil Drench: Prepare the cyromazine solution (e.g., 2.66 oz in 100 gallons of water).[3]

Apply a consistent volume of the solution to each pot to ensure uniform dosing.

Data Collection:

Adult Monitoring: Place one yellow sticky trap per replicate pot and count the number of

trapped adult fungus gnats every 3-4 days for 3 weeks.

Larval Monitoring: At 7 and 14 days post-treatment, place a potato slice on the soil surface

of each pot. After 48 hours, count the number of fungus gnat larvae attracted to the

underside of the potato slice.

Efficacy Calculation: Calculate the percent reduction in adult emergence and larval

populations for each treatment group compared to the control.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between the treatment groups.

Protocol for Phytotoxicity Assessment
This protocol is designed to evaluate the potential for cyromazine to cause injury to

greenhouse crops.

Objective: To assess the phytotoxicity of foliar spray and soil drench applications of

cyromazine on a range of ornamental and vegetable crops.

Materials:

Cyromazine 75WP formulation

A selection of healthy, actively growing greenhouse plants (include a variety of species and

cultivars)
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Handheld sprayer

Graduated cylinders

Magnifying glass or microscope

Procedure:

Plant Selection: Choose a minimum of 5-10 plants of each species/cultivar for each

treatment group.

Treatment Groups:

Control: Untreated plants.

Foliar Spray (1x rate): Apply cyromazine at the recommended label rate.

Foliar Spray (2x rate): Apply cyromazine at double the recommended label rate to assess

the margin of safety.

Soil Drench (1x rate): Apply cyromazine at the recommended label rate.

Soil Drench (2x rate): Apply cyromazine at double the recommended label rate.

Application: Apply the treatments as described in the efficacy trial protocol.

Observation: Visually inspect the plants for any signs of phytotoxicity at 3, 7, and 14 days

after application. Symptoms to look for include:

Leaf yellowing (chlorosis) or browning (necrosis)

Leaf distortion (curling, cupping)

Stunting of growth

Flower or fruit damage

Rating: Use a rating scale (e.g., 0 = no injury, 1 = slight injury, 2 = moderate injury, 3 =

severe injury) to quantify any observed phytotoxicity.
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Data Analysis: Summarize the phytotoxicity ratings for each plant species and treatment.

Visualizations
Signaling Pathways and Experimental Workflows
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Conclusion
Cyromazine is a valuable tool for the management of key Dipteran pests in greenhouse

environments. The selection of the appropriate application method is critical for maximizing

efficacy. The protocols provided in this document offer a framework for conducting robust

scientific evaluations of cyromazine in various greenhouse production systems. Researchers

are encouraged to adapt these protocols to their specific experimental needs and to always

conduct small-scale phytotoxicity tests before treating an entire crop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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